Cas no 2287321-83-7 ([3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287321-83-7
• MF: C₁₂H₁₁Cl₂FO₂S
• MW: 309.183943986893
• CID: 6194803
• PubChem ID: 137942863
• Update Time: 2025-10-29

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2287321-83-7
• EN300-6762019
• [3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride
• [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• Inchi： 1S/C12H11Cl2FO2S/c13-9-2-1-8(3-10(9)15)12-4-11(5-12,6-12)7-18(14,16)17/h1-3H,4-7H2
• InChI Key： ZRMDVBFAGYTKGO-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC(=C(C=3)F)Cl)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 307.9840843g/mol
• Monoisotopic Mass: 307.9840843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Research Briefing on [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS: 2287321-83-7)

The compound [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS: 2287321-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane (BCP) scaffolds in medicinal chemistry, as they serve as bioisosteres for aromatic rings and other rigid structures. The incorporation of a sulfonyl chloride group in [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride enhances its reactivity, making it a valuable intermediate for the synthesis of sulfonamide derivatives, which are widely used in pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step process involving the functionalization of the BCP core. The researchers reported a high yield and purity, which is critical for its subsequent use in drug development. The study also explored the compound's stability under various conditions, providing insights into its handling and storage requirements.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride exhibit promising inhibitory effects on specific enzyme targets, such as proteases and kinases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting diseases like cancer and inflammatory disorders.

Further research is underway to optimize the compound's pharmacokinetic properties and evaluate its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The unique combination of the BCP scaffold and sulfonyl chloride functionality positions this compound as a versatile tool for medicinal chemists.

In conclusion, [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride represents a promising candidate for drug discovery, with ongoing research shedding light on its synthetic utility and biological potential. Future studies will likely focus on expanding its applications and addressing any challenges related to its scalability and safety profile.